1-Benzyl-3-(4-methoxyphenyl)-piperadine-3-carboxylic acid

• IUPAC Name: 1-benzyl-3-(4-methoxyphenyl)piperidine-3-carboxylic acid
• InChI: InChI=1S/C20H23NO3/c1-24-18-10-8-17(9-11-18)20(19(22)23)12-5-13-21(15-20)14-16-6-3-2-4-7-16/h2-4,6-11H,5,12-15H2,1H3,(H,22,23)
• InChI Key: PHUVGDINFDWNCF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2(CCCN(C2)CC3=CC=CC=C3)C(=O)O
• Molecular Formula: C20H23NO3
• Molecular Weight: 325.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound like this would likely be complex, with various functional groups contributing to its overall properties. The benzyl and methoxyphenyl groups are aromatic, which could influence the compound’s reactivity and stability.

Chemical Reactions Analysis

Again, while specific reactions involving “1-Benzyl-3-(4-methoxyphenyl)-piperadine-3-carboxylic acid” are not available, similar compounds can undergo a variety of reactions, including redox reactions, substitutions, and additions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would depend on its exact molecular structure. Factors such as polarity, solubility, melting point, and boiling point would be influenced by the presence and arrangement of its functional groups.

Mechanism of Action

The mechanism of action would depend on the specific use of the compound. For instance, some benzimidazole derivatives are known to bind to retinoic acid receptors.

Safety and Hazards

The safety and hazards associated with a compound like this would depend on its specific properties. It’s important to handle all chemicals with appropriate safety measures. Some similar compounds are known to be toxic and should be handled with care.

Future Directions

The future directions for research into “1-Benzyl-3-(4-methoxyphenyl)-piperadine-3-carboxylic acid” and similar compounds could be vast. They might include exploring their potential uses in medicine, materials science, and other fields.